5-(indol-1-ylmethyl)-N-(2-pyrazol-1-ylethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-(indol-1-ylmethyl)-N-(2-pyrazol-1-ylethyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H18N6O/c25-18(19-8-11-24-9-3-7-20-24)16-12-15(21-22-16)13-23-10-6-14-4-1-2-5-17(14)23/h1-7,9-10,12H,8,11,13H2,(H,19,25)(H,21,22)
• InChI Key: QSEUNTCHORMCMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2CC3=CC(=NN3)C(=O)NCCN4C=CC=N4
• Molecular Formula: C18H18N6O
• Molecular Weight: 334.4 g/mol

Description

5-(indol-1-ylmethyl)-N-(2-pyrazol-1-ylethyl)-1H-pyrazole-3-carboxamide is a complex organic compound that features both indole and pyrazole moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(indol-1-ylmethyl)-N-(2-pyrazol-1-ylethyl)-1H-pyrazole-3-carboxamide typically involves multi-step organic reactions. One common approach is the condensation of an indole derivative with a pyrazole derivative under controlled conditions. The reaction may involve the use of catalysts such as palladium or rhodium complexes to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis.

Chemical Reactions Analysis

Types of Reactions

5-(indol-1-ylmethyl)-N-(2-pyrazol-1-ylethyl)-1H-pyrazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at the indole or pyrazole rings, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Halogenated reagents or organometallic compounds under anhydrous conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

5-(indol-1-ylmethyl)-N-(2-pyrazol-1-ylethyl)-1H-pyrazole-3-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic properties, including anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 5-(indol-1-ylmethyl)-N-(2-pyrazol-1-ylethyl)-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-(1H-indol-3-ylmethyl)-1-methyl-piperidinium iodide
• 1-[2-(1-methyl-1H-pyrazol-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-6-yl]-3-(pyridin-4-ylmethyl)urea

Uniqueness

5-(indol-1-ylmethyl)-N-(2-pyrazol-1-ylethyl)-1H-pyrazole-3-carboxamide is unique due to its dual indole and pyrazole structure, which imparts distinct chemical and biological properties. This dual functionality allows for versatile interactions with various molecular targets, making it a valuable compound for diverse research applications .